Cas no 1424-65-3 (4-(Dibenzylamino)-2-methylbenzaldehyde)

4-(Dibenzylamino)-2-methylbenzaldehyde Properties

Names and Identifiers

• 4-(Dibenzylamino)-2-methylbenzaldehyde
• 4-Di-Benzylamino-2-Methyl-Benzaldehyde
• Benzaldehyde,4-[bis(phenylmethyl)amino]-2-methyl-
• 4-Dibenzylamino-2-methyl-benzaldehyde
• 4-Dibenzylamino-2-methylbenzo-aldehyde
• 2-methyl-4-dibenzylaminobenzaldehyde
• 4-Dibenzylamino-2-methyl-benzaldehyd
• 4-Dibenzylamino-2-methylbenzaldehyde
• o-Tolualdehyde,4-(dibenzylamino)- (7CI,8CI)
• N,N-Dibenzyl-4-aMino-2-Methyl benzaldehyde
• FT-0737545
• SB66701
• DTXSID20545903
• 1424-65-3
• AKOS015900108
• 4-dibenzylamino-2-methylbenzoaldehyde
• SCHEMBL1199323
• 4-dibenzylamino-2-methylbenzo-aldehyde
• +Expand

• MDL： MFCD00799406
• InChIKey： JMVDVHYMDWJOSI-UHFFFAOYSA-N
• Inchi： 1S/C22H21NO/c1-18-14-22(13-12-21(18)17-24)23(15-19-8-4-2-5-9-19)16-20-10-6-3-7-11-20/h2-14,17H,15-16H2,1H3
• SMILES： CC1=CC(=CC=C1C=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 315.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 315.162
• Heavy Atom Count: 24
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 5.01430
• PSA: 20.31000
• Refractive Index: 1.651
• Boiling Point: 504.3°C at 760 mmHg
• Flash Point: 198.7°C
• Density: 1.139

4-(Dibenzylamino)-2-methylbenzaldehyde Security Information

4-(Dibenzylamino)-2-methylbenzaldehyde Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%